Cas no 2418716-82-0 (5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid)

• Product Name: 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid
• CAS No: 2418716-82-0
• MF: C₈H₇FO₅S₂
• MW: 266.266583681107
• CID: 5679478
• PubChem ID: 165773963
• Update Time: 2025-05-24

5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(fluorosulfonyl)oxy]-2-methyl-3-sulfanylbenzoic acid
• EN300-26627015
• 2418716-82-0
• 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid

• Inchi： 1S/C8H7FO5S2/c1-4-6(8(10)11)2-5(3-7(4)15)14-16(9,12)13/h2-3,15H,1H3,(H,10,11)
• InChI Key： BRBHKFSYFCGKED-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C(=O)O)=C1C)OS(=O)(=O)F

Computed Properties

• Exact Mass: 265.97189383g/mol
• Monoisotopic Mass: 265.97189383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90Ų

Additional information on 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid

Research Briefing on 5-(Fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic Acid (CAS: 2418716-82-0): Recent Advances and Applications

The compound 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid (CAS: 2418716-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid as a versatile intermediate in the synthesis of sulfur-containing bioactive molecules. Its fluorosulfonyloxy group (-OSO2F) and sulfanyl (-SH) functionalities make it a valuable building block for the development of covalent inhibitors and probes targeting cysteine residues in proteins. Researchers have leveraged these properties to design novel enzyme inhibitors with enhanced selectivity and potency.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The fluorosulfonyloxy group was shown to react selectively with the catalytic cysteine residue (Cys145), leading to potent inhibition of viral replication. This finding underscores the potential of 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid as a scaffold for antiviral drug design.

In addition to its applications in antiviral research, this compound has also been explored in the context of cancer therapeutics. A recent preprint from BioRxiv reported its use in the synthesis of small-molecule inhibitors targeting the oncogenic protein KRAS G12C. The sulfanyl group facilitated covalent binding to the mutant cysteine residue, while the benzoic acid moiety contributed to improved solubility and pharmacokinetic properties.

From a synthetic chemistry perspective, advancements have been made in optimizing the preparation of 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid. A 2024 Organic Letters publication described a streamlined, high-yield synthesis route starting from commercially available 2-methyl-3-sulfanylbenzoic acid. The use of fluorosulfonic anhydride under controlled conditions was critical to achieving high purity and scalability, addressing previous challenges in large-scale production.

Ongoing research is investigating the safety profile and metabolic fate of derivatives based on this scaffold. Preliminary in vitro ADME studies suggest that the fluorosulfonyloxy group may undergo rapid hydrolysis in biological systems, which could limit its utility in certain applications. However, this property is being actively exploited in the design of prodrugs and targeted delivery systems.

In conclusion, 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoic acid represents a promising chemical tool with diverse applications in medicinal chemistry and chemical biology. Its unique combination of reactive groups enables the development of covalent modulators for challenging therapeutic targets. Future research directions include exploring its use in PROTAC design and further optimizing its physicochemical properties for in vivo applications.